3,3-Dimethylazetidine hydrochloride

Specification

• CAS No.: 89381-03-3
• Molecular Formula: C5H12ClN
• Molecular Weight: 121.608
• IUPAC Name: 3,3-dimethylazetidine;hydrochloride
• Standard InChI: InChI=1S/C5H11N.ClH/c1-5(2)3-6-4-5;/h6H,3-4H2,1-2H3;1H
• Standard InChI Key: DVPXDZWZLKNLJX-UHFFFAOYSA-N
• SMILES: CC1(CNC1)C.Cl

Introduction

Chemical Properties and Structure

Physical and Chemical Properties

3,3-Dimethylazetidine hydrochloride presents as a crystalline solid with specific physicochemical properties that define its behavior in various chemical environments. Table 1 summarizes the key physical and chemical properties of this compound.

Table 1: Physicochemical Properties of 3,3-Dimethylazetidine Hydrochloride

Property	Value
CAS Number	89381-03-3
Molecular Formula	C₅H₁₂ClN
Molecular Weight	121.608 g/mol
Melting Point	96-98°C
Exact Mass	121.065826
LogP	1.74660
Polar Surface Area (PSA)	12.03000
Physical State	Crystalline solid

The compound exhibits moderate lipophilicity with a LogP value of 1.74660, suggesting balanced solubility characteristics in both polar and non-polar solvents. This property is particularly significant for applications in medicinal chemistry where solubility and membrane permeability are critical considerations.

Structural Characteristics

The molecular structure of 3,3-dimethylazetidine hydrochloride features a four-membered azetidine ring with two methyl groups attached to the carbon at position 3, forming a tertiary carbon center. The nitrogen atom in the azetidine ring forms an ionic bond with a chloride ion, resulting in the hydrochloride salt form of the compound.

The structural representation can be defined using various chemical notations:

Table 2: Structural Identifiers for 3,3-Dimethylazetidine Hydrochloride

Identifier	Value
SMILES	CC1(CNC1)C.Cl
InChI	InChI=1S/C5H11N.ClH/c1-5(2)3-6-4-5;/h6H,3-4H2,1-2H3;1H
InChI Key	DVPXDZWZLKNLJX-UHFFFAOYSA-N

The strained four-membered ring imparts unique conformational properties to the molecule, influencing its reactivity patterns in various chemical transformations. The geminal dimethyl substitution at position 3 creates steric effects that can influence the reactivity and binding characteristics of the molecule in biological systems and chemical reactions.

Biological and Pharmacological Significance

Bioactive Properties

The 3,3-dimethylazetidine moiety is found in various bioactive molecules, suggesting its potential importance in medicinal chemistry. The four-membered azetidine ring system introduces conformational constraints that can enhance binding specificity to biological targets, potentially improving pharmacological profiles of drug candidates containing this structural element.

Classification Element	Details
GHS Symbol	GHS07 (Warning)
Signal Word	Warning
Hazard Statements	H302+H312+H332-H315-H319-H335
Hazard Code	Xi (Irritant)

These classifications indicate that the compound may cause irritation to skin, eyes, and respiratory system, and may be harmful if swallowed, inhaled, or in contact with skin.

Precautionary Measures

Based on the hazard profile, the following precautionary measures are recommended when handling 3,3-dimethylazetidine hydrochloride:

Table 4: Recommended Precautionary Measures

Precautionary Statement	Description
P260	Do not breathe dust/fume/gas/mist/vapors/spray
P280	Wear protective gloves/protective clothing/eye protection/face protection
P312	Call a POISON CENTER or doctor/physician if you feel unwell

These measures should be implemented in laboratory and industrial settings to minimize exposure risks and ensure safe handling of the compound.

Supplier	Price (USD)	Minimum Order	Purity
Career Henan Chemical Co	$1.00/kg	1 kg	99%

This pricing information, dating from January 2020, suggests relatively cost-effective availability for research and development purposes. The compound is typically marketed as a research chemical for use in organic synthesis and medicinal chemistry applications.

Regulatory Classification

For import/export and taxation purposes, 3,3-dimethylazetidine hydrochloride is classified under specific harmonized system (HS) codes:

Table 6: Regulatory Classification

Classification Type	Code/Value
HS Code	2933990090
Classification	Heterocyclic compounds with nitrogen hetero-atom(s) only
VAT	17.0%
Tax Rebate Rate	13.0%
MFN Tariff	6.5%
General Tariff	20.0%

These classifications are important for international trade, customs declarations, and tax considerations related to the compound.